Cas no 320422-99-9 (2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile)

• Product name: 2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile
• CAS No: 320422-99-9
• CID: 4645728

2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-TRIOXO-3-[3-(TRIFLUOROMETHYL)BENZYL]-1-IMIDAZOLIDINYL)ACETONITRILE
• 1-Imidazolidineacetonitrile, 2,4,5-trioxo-3-[[3-(trifluoromethyl)phenyl]methyl]-
• 2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile

Comprehensive Overview of 2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile (CAS No. 320422-99-9)

2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile (CAS No. 320422-99-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trioxo-imidazolidinyl core coupled with a trifluoromethylbenzyl group, making it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for fluorinated compounds like 2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile has surged, driven by their enhanced stability and bioavailability. This compound’s nitrile functionality further expands its utility in synthetic chemistry, enabling the development of novel heterocyclic derivatives. Its CAS No. 320422-99-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key trends in modern chemistry is the exploration of sustainable synthetic pathways. 2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile aligns with this trend, as researchers investigate greener methods for its production. Questions like “How to synthesize fluorinated imidazolidinones efficiently?” or “What are the applications of nitrile-containing heterocycles?” are commonly encountered in scientific forums, highlighting the compound’s interdisciplinary appeal.

The compound’s trifluoromethyl group is a hotspot for innovation, as it often enhances molecular interactions in drug design. Recent studies have explored its role in modulating enzyme inhibition and receptor binding, making it a valuable tool for medicinal chemists. Additionally, its acetonitrile moiety offers versatility in further functionalization, catering to the growing demand for tailor-made molecular architectures.

From an industrial perspective, 2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile is also being evaluated for its potential in advanced material synthesis. Its robust framework and compatibility with polymerization techniques make it a candidate for developing high-performance materials. Searches for “imidazolidinyl-based materials” or “trioxo compounds in material science” underscore its expanding applications beyond traditional chemistry.

In summary, 2-{2,4,5-Trioxo-3-3-(trifluoromethyl)benzyl-1-imidazolidinyl}acetonitrile (CAS No. 320422-99-9) represents a multifaceted compound with broad implications in pharmaceuticals, agrochemicals, and material science. Its structural features, including the trioxo-imidazolidinyl ring and trifluoromethyl substituent, position it as a key player in modern research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to innovations in green chemistry and molecular engineering.